Cas no 93675-85-5 (Rengyol)

Rengyol structure

Product Name:Rengyol

CAS No:93675-85-5

MF:C₈H₁₆O₃

MW:160.210843086243

CID:809815

PubChem ID:363707

Update Time:2024-12-09

Rengyol Chemical and Physical Properties

Names and Identifiers

- 1,4-Cyclohexanediol,1-(2-hydroxyethyl)-, cis-
- FORSYTHINOL
- Rengyol
- trans-1-(2-Hydroxyethyl)-1,4-cyclohexanediol
- [ "" ]
- cis-1-(2-Hydroxyethyl)-1,4-cyclohexanediol (ACI)
- Cleroindicin A
- SCHEMBL3899125
- AKOS032948445
- NSC628867
- NCI60_009336
- FS-9174
- 93675-85-5
- CHEMBL2003988
- AKOS040762279
- Cis-1-(2-Hydroxyethyl)-1,4-cyclohexanediol
- Q27155115
- 1823328-36-4
- HY-N1523
- C17527
- 1-(2-Hydroxyethyl)-1,4-cyclohexanediol
- isorengyol
- 1-(2-hydroxyethyl)cyclohexane-1,4-diol
- CHEBI:81160
- 101489-38-7
- 1,1-(2-hydroxyethyl)-, cis
- SCHEMBL13619428
- NSC-628867
- CS-0017066
- F92736
- 1,4-Cyclohexanediol,1-(2-hydroxyethyl)-, cis
- SID494260
- Inchi： 1S/C8H16O3/c9-6-5-8(11)3-1-7(10)2-4-8/h7,9-11H,1-6H2/t7-,8+
- InChI Key： TWORTZAXDSRCIT-OCAPTIKFSA-N
- SMILES： C([C@@]1(CC[C@@H](O)CC1)O)CO

Computed Properties

Exact Mass: 160.11
Monoisotopic Mass: 160.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.7A^2
XLogP3: 0.2

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Boiling Point: 312.0±27.0 °C at 760 mmHg
Flash Point: 153.6±18.3 °C
PSA: 60.69000
LogP: 0.03480
Vapor Pressure: 0.0±1.5 mmHg at 25°C

Rengyol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Rengyol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4907-1 mg	Rengyol	93675-85-5		1mg	￥1635.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R80520-5mg	Trans-1-(2-Hydroxyethyl)-1,4-cyclohexanediol	93675-85-5		5mg	¥3200.0	2021-09-08
TRC	R314535-2.5mg	Rengyol	93675-85-5		2.5mg	$ 50.00	2022-06-03
TRC	R314535-5mg	Rengyol	93675-85-5		5mg	$ 65.00	2022-06-03
TRC	R314535-25mg	Rengyol	93675-85-5		25mg	$ 230.00	2022-06-03
TargetMol Chemicals	TN4907-5 mg	Rengyol	93675-85-5	98%	5mg	￥ 2,140	2023-07-10
TargetMol Chemicals	TN4907-1 mL * 10 mM (in DMSO)	Rengyol	93675-85-5	98%	1 mL * 10 mM (in DMSO)	￥ 2240	2023-09-15
TargetMol Chemicals	TN4907-5mg	Rengyol	93675-85-5		5mg	￥ 7000	2024-07-19
TRC	R314535-250mg	Rengyol	93675-85-5		250mg	$ 1200.00	2023-09-06
A2B Chem LLC	AH93584-5mg	FORSYTHINOL	93675-85-5	97.5%	5mg	$385.00	2024-07-18

Rengyol Production Method

Production Method 1

101489-32-1

93675-85-5

Reaction Conditions

1.1 Catalysts: Hesperidinase

Reference

: Biogenesis-like transformation of salidroside to rengyol and its related cyclohexylethanoids of Forsythia suspensa

Endo, Katsuya; Seya, Kazuhiko; Hikino, Hiroshi, Tetrahedron, 1989, 45(12), 3673-82

Production Method 2

1033080-21-5

93675-85-5

Reaction Conditions

1.1 Reagents: Acetic acid, anhydride with hypobromous acid Solvents: Dichloromethane ; 5 min, 0 °C
1.2 Reagents: (Trifluoromethyl)benzene ; 25 min
1.3 Reagents: Silver carbonate Solvents: Dichloromethane ; 4 h, rt
1.4 Reagents: Acetic acid Solvents: Water ; 15 min, rt
1.5 Reagents: Potassium carbonate Solvents: Methanol ; 18 h, rt
1.6 Solvents: Acetone , Dichloromethane ; 20 min, rt

Reference

: 1,3-Diol Synthesis via Controlled, Radical-Mediated C-H Functionalization

Chen, Ke; Richter, Jeremy M.; Baran, Phil S., Journal of the American Chemical Society, 2008, 130(23), 7247-7249

Production Method 3

93675-85-5

Reaction Conditions

Reference

: A stereocontrolled route to cyclohexylethanoid natural products

Honzumi, Masatoshi; Kamikubo, Takashi; Ogasawara, Kunio, Synlett, 1998, (9), 1001-1003

Production Method 4

94414-03-6

93675-85-5

501-94-0

101489-38-7

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol

Reference

: Photochemical synthesis of halleridone, hallerone, rengyol and derivatives

Breton, Jose L.; Llera, Laura D.; Navarro, Eduardo; Trujillo, Juan, Tetrahedron, 1987, 43(19), 4447-51

Production Method 5

894074-67-0

93675-85-5

Reaction Conditions

1.1 Catalysts: Palladium Solvents: Ethanol , Cyclohexene ; 1 h, reflux

Reference

: Chemo enzymatic synthesis of Rengyol and Isorengyol

Kobler, Christoph; Effenberger, Franz, Tetrahedron, 2006, 62(20), 4823-4828

Production Method 6

113931-86-5

93675-85-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol

Reference

: Stereostructure of rengyol and isorengyol, phenylethanoids of Forsythia suspensa

Endo, Katsuya; Seya, Kazuhiko; Hikino, Hiroshi, Tetrahedron, 1987, 43(12), 2681-8

Production Method 7

81053-18-1

93675-85-5

101489-38-7

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ; 20 min, cooled; 30 min, rt; 2 h, reflux

Reference

: Chemo-enzymic preparation of rengyoside-A, -B, isorengyoside and preparation of their aglycons

Soriente, Annunziata; Della Rocca, Anna; Sodano, Guido; Trincone, Antonio, Tetrahedron, 1997, 53(13), 4693-4702

Production Method 8

93675-85-5

Reaction Conditions

Reference

: Integrated syntheses of polyoxygenated cyclohexanoid natural products using 1,4-dioxycyclohexenoid chiral building blocks

Hiroya, Kou; Honzumi, Masatoshi; Kamikubo, Takashi; Nakashima, Hiromi; Taniguchi, Takahiko; et al, Tennen Yuki Kagobutsu Toronkai Koen Yoshishu, 1999, 41, 331-336

Production Method 9

1033080-21-5

93675-85-5

101489-38-7

Reaction Conditions

1.1 Reagents: Acetic acid, anhydride with hypobromous acid Solvents: Dichloromethane ; 0 °C; 5 min
1.2 Reagents: Trifluorotoluene ; 25 min; 25 min
1.3 Reagents: Silver carbonate ; 4 h, rt

Reference

: Synthesis of 1,3-diols via controlled, radical-mediated C-H functionalization

, World Intellectual Property Organization, , ,

Rengyol Raw materials

Rengyol Preparation Products

Rengyol Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols

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